Cas no 88127-29-1 (2-(N,3-Dimethylbutanamido)acetic acid)

• Product Name: 2-(N,3-Dimethylbutanamido)acetic acid
• CAS No: 88127-29-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 723295
• PubChem ID: 137394
• Update Time: 2025-04-19

2-(N,3-Dimethylbutanamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N,3-Dimethylbutanamido)acetic acid
• 2-(methyl-(3-methylbutanoyl)amino)acetic acid
• 2-[METHYL(3-METHYLBUTANOYL)AMINO]ACETIC ACID
• Glycine,N-methyl-N-(3-methyl-1-oxobutyl)-
• Isovalerylsarcosine
• N-Isovalerylsarcosine
• AKOS000128371
• BB 0258379
• CHEBI:136917
• 88127-29-1
• N-methyl-N-(3-methylbutanoyl)glycine
• isopentanoylsarcosine
• Glycine, N-methyl-N-(3-methyl-1-oxobutyl)-
• N-(3-methylbutanoyl)sarcosine
• DTXSID50236832
• 2-(N,3-Dimethylbutanamido)aceticacid
• (3-methylbutanoyl)sarcosine
• NS00121686
• Z85895242
• N-isopentanoylsarcosine
• SCHEMBL26213578

• MDL： MFCD09044038
• Inchi： 1S/C8H15NO3/c1-6(2)4-7(10)9(3)5-8(11)12/h6H,4-5H2,1-3H3,(H,11,12)
• InChI Key： GPFSWCRCPHKNBU-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N(C)CC(=O)O

Computed Properties

• Exact Mass: 173.10500
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61000
• LogP: 0.57550

2-(N,3-Dimethylbutanamido)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives